Cas no 1396790-60-5 (5-chloro-N-(3-hydroxy-3-phenylpropyl)-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-chloro-N-(3-hydroxy-3-phenylpropyl)-2-methoxybenzene-1-sulfonamide
• CAS No: 1396790-60-5
• MF: C₁₆H₁₈ClNO₄S
• MW: 355.83642244339
• CID: 5989739
• PubChem ID: 71782286
• Update Time: 2025-06-13

5-chloro-N-(3-hydroxy-3-phenylpropyl)-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(3-hydroxy-3-phenylpropyl)-2-methoxybenzene-1-sulfonamide
• 5-chloro-N-(3-hydroxy-3-phenylpropyl)-2-methoxybenzenesulfonamide
• F5857-7058
• 1396790-60-5
• AKOS024524750
• VU0525763-1

• Inchi： 1S/C16H18ClNO4S/c1-22-15-8-7-13(17)11-16(15)23(20,21)18-10-9-14(19)12-5-3-2-4-6-12/h2-8,11,14,18-19H,9-10H2,1H3
• InChI Key： WOEZNKOXXYSLOR-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(O)C2=CC=CC=C2)(=O)=O)=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 355.0645069g/mol
• Monoisotopic Mass: 355.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84Ų

Additional information on 5-chloro-N-(3-hydroxy-3-phenylpropyl)-2-methoxybenzene-1-sulfonamide

Comprehensive Overview of 5-chloro-N-(3-hydroxy-3-phenylpropyl)-2-methoxybenzene-1-sulfonamide (CAS No. 1396790-60-5)

The compound 5-chloro-N-(3-hydroxy-3-phenylpropyl)-2-methoxybenzene-1-sulfonamide (CAS No. 1396790-60-5) is a specialized sulfonamide derivative with a unique molecular structure that combines a chloro and methoxy substituted benzene ring with a hydroxy-phenylpropyl side chain. This structure imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical research and organic synthesis. The compound's CAS number 1396790-60-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery and medicinal chemistry. 5-chloro-N-(3-hydroxy-3-phenylpropyl)-2-methoxybenzene-1-sulfonamide is no exception, with potential applications in targeting enzyme inhibition and receptor modulation. Its hydroxy-phenylpropyl moiety is particularly noteworthy, as it may enhance bioavailability and binding affinity in biological systems. Researchers are actively exploring its role in therapeutic agents, especially in areas like anti-inflammatory and metabolic disorder treatments.

The synthesis of CAS No. 1396790-60-5 involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Its methoxy and chloro groups contribute to its electron-withdrawing characteristics, which can influence its reactivity in catalytic processes. This compound's molecular weight and logP value are also critical parameters for ADME studies (Absorption, Distribution, Metabolism, and Excretion), which are pivotal in preclinical development.

From an analytical chemistry perspective, 5-chloro-N-(3-hydroxy-3-phenylpropyl)-2-methoxybenzene-1-sulfonamide can be characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity assessment and structural confirmation, which are essential for quality control in industrial and academic settings. The compound's stability under various pH conditions and temperature ranges is another area of investigation, particularly for formulation scientists.

In the context of green chemistry, researchers are increasingly focusing on sustainable synthesis routes for sulfonamide derivatives like CAS 1396790-60-5. Innovations such as catalyst-free reactions and solvent-free conditions are being explored to minimize environmental impact. This aligns with global trends toward eco-friendly pharmaceuticals and green manufacturing practices.

The patent landscape for 5-chloro-N-(3-hydroxy-3-phenylpropyl)-2-methoxybenzene-1-sulfonamide reveals growing interest from biotech companies and academic institutions. Its potential as a scaffold molecule for drug design has led to numerous IP filings, particularly in the realm of small-molecule therapeutics. This underscores its commercial viability and scientific relevance.

For laboratory safety, handling CAS No. 1396790-60-5 requires standard personal protective equipment (PPE), including gloves and safety goggles. While it is not classified as a hazardous material, proper ventilation and storage conditions are recommended to maintain its integrity. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in research environments.

In summary, 5-chloro-N-(3-hydroxy-3-phenylpropyl)-2-methoxybenzene-1-sulfonamide (CAS No. 1396790-60-5) represents a promising candidate in modern chemistry and pharmaceutical development. Its unique structural features, combined with its potential therapeutic applications, make it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a significant role in advancing precision medicine and molecular innovation.